Cas no 54705-96-3 (5-Chloro-2-(2-methyl-imidazol-1-yl)-phenylamine)

• Product Name: 5-Chloro-2-(2-methyl-imidazol-1-yl)-phenylamine
• CAS No: 54705-96-3
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 1078286
• PubChem ID: 16795123
• Update Time: 2025-04-20

5-Chloro-2-(2-methyl-imidazol-1-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2-methyl-imidazol-1-yl)-phenylamine
• AKOS B022004
• CS-0117063
• 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)aniline
• 54705-96-3
• AKOS000149716
• 5-chloro-2-(2-methylimidazol-1-yl)aniline

• MDL： MFCD04971014
• Inchi： 1S/C10H10ClN3/c1-7-13-4-5-14(7)10-3-2-8(11)6-9(10)12/h2-6H,12H2,1H3
• InChI Key： SGCQDTYTRZFEPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N1C=CN=C1C

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

5-Chloro-2-(2-methyl-imidazol-1-yl)-phenylamine Security Information

• HazardClass：IRRITANT